Cas no 1955505-64-2 (5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride)

• Product Name: 5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride
• CAS No: 1955505-64-2
• MF: C₄H₉ClN₄
• MW: 148.59405875206
• MDL: MFCD29991440
• CID: 4631220
• PubChem ID: 122163607
• Update Time: 2025-06-26

5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride

• MDL： MFCD29991440
• Inchi： 1S/C4H8N4.ClH/c1-2-3-4(5)7-8-6-3;/h2H2,1H3,(H3,5,6,7,8);1H
• InChI Key： HEEQYEYHFTUEKS-UHFFFAOYSA-N
• SMILES： C(C1NN=NC=1N)C.Cl

Additional information on 5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride

Comprehensive Overview of 5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride (CAS No. 1955505-64-2)

5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride (CAS No. 1955505-64-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the ethyl group and amine functionality in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals frequently search for terms like "5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride synthesis", "CAS 1955505-64-2 applications", and "1,2,3-triazole derivatives in drug development". These queries reflect the growing interest in the compound's potential uses, particularly in the development of novel therapeutics and agrochemicals. The hydrochloride salt form of this compound improves its solubility and stability, which are critical factors for its practical applications.

In recent years, the demand for triazole-based compounds has surged due to their role in addressing global challenges such as antimicrobial resistance and crop protection. 5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride is no exception, as it exhibits promising properties that align with these research priorities. Its molecular structure allows for facile modifications, enabling scientists to explore its potential as a building block for more complex molecules.

From a technical perspective, the synthesis of 5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride typically involves multi-step reactions, including cyclization and amination processes. The compound's CAS number (1955505-64-2) serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its purity and characterization are often verified using advanced analytical techniques such as HPLC, NMR, and mass spectrometry.

The versatility of 5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride extends to its potential applications in medicinal chemistry. For instance, it can be utilized in the design of enzyme inhibitors or receptor modulators, which are critical in the treatment of various diseases. Additionally, its agrochemical applications include its use as a precursor for pesticides and herbicides, contributing to sustainable agriculture practices.

As the scientific community continues to explore the capabilities of 1,2,3-triazole derivatives, 5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride remains a compound of high interest. Its unique structural features and reactivity profile make it a valuable asset in both academic and industrial settings. Future research may uncover even more innovative applications, further solidifying its importance in modern chemistry.